PChemsPC

• Molecular Formula: C55H98NO10P
• Molecular Weight: 964.3 g/mol
• InChI: InChI=1S/C55H98NO10P/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-26-51(57)62-40-46(41-64-67(60,61)63-38-37-56(7,8)9)66-53(59)32-31-52(58)65-45-33-35-54(5)44(39-45)27-28-47-49-30-29-48(43(4)25-23-24-42(2)3)55(49,6)36-34-50(47)54/h27,42-43,45-50H,10-26,28-41H2,1-9H3/t43-,45+,46-,47+,48-,49+,50+,54+,55-/m1/s1
• InChIKey: QFPQHJPAWCNJAS-PINZIILHSA-N

PChemsPC Specifications and Class Characteristics

PChemsPC (1-palmitoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine; CAS: 155401-40-4) is a sterol-phospholipid hybrid (sterol-modified phospholipid, SML) wherein a cholesterol moiety is covalently linked via a hemisuccinate spacer to the sn-2 position of a lysophosphatidylcholine backbone bearing a palmitoyl chain at the sn-1 position . This covalent conjugation integrates the membrane-ordering function of cholesterol with the bilayer-anchoring properties of a phospholipid into a single molecular entity [1]. As an SML, PChemsPC is supplied as a powder with purity >99%, stored at -20°C, and is intended for research use in biophysical membrane studies and liposomal drug delivery system development .

Biophysical membrane studies: minimal two-component phase separation models

Sterol-modified liposomal carrier studies: extraction-resistant bilayer design

Air/water interface monolayer characterization and surface biophysics

• [1] Foglia F, Barlow DJ, Szoka FC, Huang Z, Rogers SE, Lawrence MJ. Structural studies of the monolayers and bilayers formed by a novel cholesterol-phospholipid chimera. Langmuir. 2011 Jul 5;27(13):8275-81. View Source

Why PChemsPC Cannot Be Substituted

Generic substitution of PChemsPC with conventional binary or ternary lipid systems (e.g., DPPC/cholesterol, DSPC/cholesterol) is not scientifically equivalent due to its covalent sterol-phospholipid architecture. In standard mixtures, cholesterol freely exchanges between bilayers and can be extracted by physiological acceptors (e.g., serum lipoproteins, cellular membranes), which compromises vesicle stability in organs such as skin, lung, or blood . In contrast, the covalent linkage in PChemsPC retains the bilayer-stabilizing effect of cholesterol while eliminating inter-membrane exchange and extraction susceptibility . Furthermore, PChemsPC uniquely enables robust, micron-scale liquid-liquid phase separation in membranes composed of only two components, a fundamental biophysical property that ternary mixtures cannot replicate due to the additional degrees of freedom and compositional drift inherent in multi-component systems [1]. These structural and functional distinctions mandate explicit sourcing of PChemsPC for applications requiring extraction-resistant membrane stabilization or simplified phase-separating model membranes.

Conventional binary/ternary lipid mixtures

Lack covalent sterol linkage; free cholesterol exchange may compromise vesicle stability in extraction-prone environments, altering membrane phase behavior and carrier integrity.

Unsaturated sterol-lipid analog OChemsPC

Does not support two-component liquid-liquid phase separation; substitution would eliminate the defining minimal membrane phase behavior required for tractable model studies.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. Proc Natl Acad Sci U S A. 2024 Sep 17;121(38):e2401241121. View Source

PChemsPC Differentiation Evidence

Two-Component Liquid-Liquid Phase Separation

PChemsPC (as a saturated sterol-lipid) enables robust, micron-scale liquid-liquid phase separation in giant unilamellar vesicles when combined with only one additional lipid component, diPhyPC, forming a minimal two-component bilayer [1]. This contrasts with conventional approaches requiring three components (a sterol, a high-Tm phospholipid with ordered chains, and a low-Tm phospholipid with disordered chains) to achieve large-scale phase separation in bilayers [1]. Unsaturated sterol-lipids such as OChemsPC do not exhibit this two-component phase-separation behavior under identical conditions [1].

Phase Separation

Head-to-head

PChemsPC + diPhyPC 2 components, robust micron-scale demixing

Conventional ternary 3 components (sterol + high-Tm + low-Tm), complex tie-lines

Simplified model membrane with defined phase compositions

Enables consistent inter-lab tie-line determination

Evidence Dimension	Minimum number of components required for large-scale liquid-liquid phase separation in bilayer membranes
Target Compound Data	2 components (PChemsPC + diPhyPC) - robustly demixes into micron-scale liquid phases
Comparator Or Baseline	Conventional ternary systems: 3 components (sterol + high-Tm phospholipid + low-Tm phospholipid); Unsaturated SML analog OChemsPC: does not enable 2-component phase separation
Quantified Difference	Reduction from 3 to 2 components; OChemsPC fails to produce phase separation
Conditions	Giant unilamellar vesicles; fluorescence microscopy with Texas Red-DHPE and TopFluor-PC partitioning; temperature range 8°C to 50°C

Why This Matters

This reduction in component complexity provides a theoretically tractable membrane system with uniquely defined tie-lines and phase compositions that remain consistent across laboratories, enabling reproducible biophysical studies and computational model validation that are not achievable with conventional ternary mixtures.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. Proc Natl Acad Sci U S A. 2024 Sep 17;121(38):e2401241121. View Source

Cholesterol Exchange Resistance

In PChemsPC, the cholesterol moiety is covalently conjugated to the phospholipid backbone, in contrast to free cholesterol that is physically intercalated in conventional liposomal membranes (e.g., DSPC/cholesterol or HSPC/cholesterol systems) . This covalent architecture prevents PChemsPC from exchanging between membranes as freely as free cholesterol, thereby mitigating cholesterol extraction by physiological acceptors in organs such as skin, lung, or blood .

Cholesterol Exchange

Class-level

Covalent sterol-phospholipid linkage suppresses inter-membrane cholesterol exchange; extraction resistance inferred from sterol-modified lipid class.

Extraction-resistant carrier design context

Quantitative exchange rate data unavailable; class-level inference

Evidence Dimension	Inter-membrane cholesterol exchange and extraction susceptibility
Target Compound Data	Covalently linked cholesterol: does not freely exchange between membranes; extraction-resistant
Comparator Or Baseline	Free cholesterol in conventional liposomes: freely exchanges and is susceptible to extraction by physiological acceptors
Quantified Difference	Qualitative distinction based on covalent architecture; quantitative exchange rate data for PChemsPC not available in current literature
Conditions	Liposomal bilayer systems; inferred from sterol-modified phospholipid class behavior

Why This Matters

For drug delivery applications targeting organs where free cholesterol extraction compromises vesicle integrity (skin, lung, blood), PChemsPC offers a molecularly engineered solution that standard cholesterol-containing liposomal formulations cannot match, potentially improving pharmacokinetic consistency and biodistribution predictability.

Saturated vs Unsaturated Sterol-Lipid Phase Separation

Within the panel of sterol-lipids evaluated, only the saturated acyl chain variant (PChemsPC) enables robust two-component phase separation with diPhyPC; the unsaturated counterpart OChemsPC (1-oleoyl-2-cholesterylhemisuccinoyl-sn-glycero-3-phosphocholine) fails to produce micron-scale liquid phases under identical experimental conditions [1]. The saturated palmitoyl chain of PChemsPC is specifically required for this biophysical behavior [1].

Saturated vs Unsaturated

Head-to-head

PChemsPC (C16:0) robust two-component phase separation

OChemsPC (C18:1) no phase separation observed

Saturated palmitoyl chain required for phase behavior

OChemsPC would not yield the targeted membrane organization

Evidence Dimension	Two-component phase separation capability with diPhyPC
Target Compound Data	PChemsPC (saturated C16:0 chain): robustly demixes into micron-scale liquid phases
Comparator Or Baseline	OChemsPC (unsaturated C18:1 chain): no phase separation observed under identical conditions
Quantified Difference	Presence of phase separation in PChemsPC versus absence in OChemsPC
Conditions	Giant unilamellar vesicles of sterol-lipid + diPhyPC; fluorescence microscopy; temperature sweep experiments

Why This Matters

This head-to-head differentiation identifies PChemsPC as the specific sterol-lipid variant required for two-component phase separation applications; procurement of OChemsPC would not yield the desired biophysical outcome, making explicit sourcing of PChemsPC essential for reproducible experimental results.

• [1] Wilson KJ, Nguyen HQ, Gervay-Hague J, Keller SL. Sterol-lipids enable large-scale, liquid-liquid phase separation in bilayer membranes of only two components. Proc Natl Acad Sci U S A. 2024 Sep 17;121(38):e2401241121. View Source

Sterol-Lipid Monolayer Packing Behavior

Structural studies of sterol-modified phospholipids at the air/water interface reveal that the covalent linkage of cholesterol to the phospholipid alters the molecular packing and monolayer organization compared to equivalent mixtures of the corresponding diacyl phospholipid and free cholesterol [1]. While this evidence derives from studies on the structurally related SML PChcPC, the class-level behavior suggests that SMLs such as PChemsPC form monolayers with distinct molecular architecture and interfacial properties relative to conventional mixed films [1]. Monolayer studies using PChemsPC for characterization at the air/water interface are explicitly cited as a relevant application .

Monolayer Packing

Class-level

Covalent cholesterol conjugation alters molecular packing and interfacial organization vs. diacyl phospholipid/free cholesterol mixtures; inferred from SML class behavior.

Distinct monolayer architecture for surface studies

Quantitative PChemsPC-specific packing data unavailable

Evidence Dimension	Monolayer molecular packing and organization
Target Compound Data	SMLs (including PChemsPC): distinct monolayer architecture due to covalent cholesterol linkage; product cited for air/water interface characterization studies
Comparator Or Baseline	Equivalent diacyl phospholipid/cholesterol mixtures: different molecular packing behavior due to non-covalent association
Quantified Difference	Qualitative distinction in monolayer organization; quantitative packing parameters for PChemsPC specifically not available
Conditions	Langmuir monolayer studies at the air/water interface

Why This Matters

For researchers conducting interfacial biophysics or developing lipid-based surface coatings, the distinct molecular packing of PChemsPC may yield different monolayer stability and mechanical properties than conventional lipid mixtures, supporting its selection as a specialized tool for interfacial characterization studies.

• [1] Foglia F, Barlow DJ, Szoka FC, Huang Z, Rogers SE, Lawrence MJ. Structural studies of the monolayers and bilayers formed by a novel cholesterol-phospholipid chimera. Langmuir. 2011 Jul 5;27(13):8275-81. View Source

PChemsPC Application Scenarios

Two-Component Phase-Separating Model Membranes

PChemsPC is the validated lipid of choice for constructing minimal two-component bilayers (with diPhyPC) that robustly demix into micron-scale liquid phases . This system provides a uniquely tractable model membrane where tie-lines and phase compositions are straightforward to determine and remain consistent across laboratories, directly addressing reproducibility challenges inherent in ternary phase-separating systems . Researchers developing computational membrane models or investigating lipid raft biophysics should specify PChemsPC to obtain this simplified, theoretically mappable phase-separating system that cannot be replicated using conventional phospholipid/cholesterol ternary mixtures or unsaturated SML analogs such as OChemsPC .

Cholesterol Extraction-Resistant Liposomes

PChemsPC is specifically indicated for liposomal drug delivery applications where vesicle stability is compromised by physiological extraction of free cholesterol, including formulations intended for dermal, pulmonary, or intravenous administration . The covalent cholesterol-phospholipid architecture eliminates free cholesterol exchange, potentially improving pharmacokinetic consistency and preventing premature drug leakage in extraction-prone environments . Formulation scientists developing liposomal products for these organs should consider PChemsPC as a molecularly engineered alternative to standard DSPC/cholesterol or HSPC/cholesterol systems, which are susceptible to cholesterol depletion .

Comparative Pharmacokinetics and Biodistribution

PChemsPC is cited as a tool compound for systematic investigation of pharmacokinetic and biodistribution patterns in comparison with conventional phospholipid-cholesterol liposomes . This application leverages the structural distinction between covalently tethered cholesterol and physically intercalated cholesterol to elucidate the functional consequences of cholesterol mobility and extraction on in vivo liposome fate . Researchers requiring quantitative understanding of how cholesterol retention versus loss affects circulation time and organ distribution should procure PChemsPC as the test article representing the covalently linked sterol-lipid class, with standard liposomal formulations (e.g., DSPC/cholesterol) serving as the comparator baseline .

Air/Water Interface Monolayer Characterization

PChemsPC is explicitly recommended for use as a component in monolayers to study molecular characterization at the air/water interface . The covalent sterol-phospholipid architecture produces distinct molecular packing and interfacial organization compared to equivalent mixtures of diacyl phospholipids and free cholesterol, as established through structural studies of the SML class [1]. Surface scientists investigating lipid monolayer mechanics, permeability, or molecular organization should specify PChemsPC to explore the unique interfacial behavior conferred by the covalent sterol conjugation, which may reveal packing phenomena not observable in non-covalent lipid mixtures .

Application

Selection Property

Validation Focus

Two-component phase-separating membrane studies

Sterol-lipid covalent architecture

Phase separation reproducibility and tie-line consistency

Liposomal carrier studies under cholesterol-extraction conditions

Covalent cholesterol-anchored bilayer

Vesicle stability in extraction-prone environments

Comparative exposure-model studies

Sterol-tethered vs. free cholesterol architecture

Cholesterol retention impact on circulation and distribution models

Air/water interface monolayer studies

Covalent sterol-phospholipid monolayer packing

Interfacial organization vs. non-covalent lipid mixtures

• [1] Foglia F, Barlow DJ, Szoka FC, Huang Z, Rogers SE, Lawrence MJ. Structural studies of the monolayers and bilayers formed by a novel cholesterol-phospholipid chimera. Langmuir. 2011 Jul 5;27(13):8275-81. View Source